Cas no 2229589-75-5 (2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole)

• Product Name: 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole
• CAS No: 2229589-75-5
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 5922434
• PubChem ID: 165845913
• Update Time: 2025-10-30

2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole
• 2229589-75-5
• EN300-1728004

• Inchi： 1S/C9H9N3S/c1-2-6(1)9-12-8(4-13-9)7-3-10-5-11-7/h3-6H,1-2H2,(H,10,11)
• InChI Key： PADSVSUYRRFNGK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CN=CN2)N=C1C1CC1

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.8Ų

Additional information on 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole

Introduction to 2-Cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole (CAS No. 2229589-75-5)

2-Cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole (CAS No. 2229589-75-5) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring fused with an imidazole moiety and a cyclopropyl substituent. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its versatile biological properties. It is commonly found in natural products and synthetic molecules with diverse pharmacological activities, including antimicrobial, antifungal, and anticancer properties. The imidazole moiety, on the other hand, is a key functional group in many biologically active compounds, such as histamine and some antifungal agents. The cyclopropyl substituent adds further complexity to the molecule, influencing its conformational flexibility and binding interactions with biological targets.

Recent studies have highlighted the potential of 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of the thiazole and imidazole rings provides a scaffold that can effectively interact with viral enzymes and receptors, thereby inhibiting viral replication.

In addition to its antiviral properties, 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a promising lead compound for the development of novel anticancer therapies.

The pharmacokinetic profile of 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole has also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its potential as an orally administered drug. Additionally, the compound shows low toxicity in preclinical models, suggesting a favorable safety profile.

To further explore the therapeutic potential of 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are focused on assessing its antiviral and anticancer activities in various disease settings. Preliminary results from phase I trials have been encouraging, with the compound demonstrating significant therapeutic benefits without major adverse effects.

In conclusion, 2-cyclopropyl-4-(1H-imidazol-4-yl)-1,3-thiazole (CAS No. 2229589-75-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting viral infections and cancer. Continued research and clinical evaluation will further elucidate its full therapeutic potential and contribute to the advancement of healthcare solutions.